Cas no 1999093-15-0 (2-{[(Tert-butoxy)carbonyl]amino}-3-(1,2,5-thiadiazol-3-yl)propanoic acid)

• Product Name: 2-{[(Tert-butoxy)carbonyl]amino}-3-(1,2,5-thiadiazol-3-yl)propanoic acid
• CAS No: 1999093-15-0
• MF: C₁₀H₁₅N₃O₄S
• MW: 273.308800935745
• CID: 6398844
• PubChem ID: 165531456
• Update Time: 2025-08-05

2-{[(Tert-butoxy)carbonyl]amino}-3-(1,2,5-thiadiazol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1299626
• 2-{[(tert-butoxy)carbonyl]amino}-3-(1,2,5-thiadiazol-3-yl)propanoic acid
• 1999093-15-0
• 2-{[(Tert-butoxy)carbonyl]amino}-3-(1,2,5-thiadiazol-3-yl)propanoic acid

• Inchi： 1S/C10H15N3O4S/c1-10(2,3)17-9(16)12-7(8(14)15)4-6-5-11-18-13-6/h5,7H,4H2,1-3H3,(H,12,16)(H,14,15)
• InChI Key： SHDQUULIJYWSRH-UHFFFAOYSA-N
• SMILES： S1N=CC(CC(C(=O)O)NC(=O)OC(C)(C)C)=N1

Computed Properties

• Exact Mass: 273.07832714g/mol
• Monoisotopic Mass: 273.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 130Ų

Additional information on 2-{[(Tert-butoxy)carbonyl]amino}-3-(1,2,5-thiadiazol-3-yl)propanoic acid

2-{[(Tert-butoxy)carbonyl]amino}-3-(1,2,5-thiadiazol-3-yl)propanoic acid: A Key Compound in Modern Pharmaceutical Research

CAS No. 1999093-15-0 represents a unique molecular entity with significant potential in the field of medicinal chemistry. This compound, also known as 2-{[(Tert-butoxy)carbonyl]amino}-3-(1,2,5-thiadiazol-3-yl)propanoic acid, is characterized by its complex structural framework combining an amino acid backbone with a heterocyclic thiadiazole ring. Recent advances in drug discovery have highlighted the importance of such multifunctional scaffolds in developing novel therapeutics with broad biological activities.

The thiadiazole ring is a critical structural element in this compound, featuring a five-membered ring with two nitrogen atoms and one sulfur atom. This heterocyclic system has been extensively studied for its diverse pharmacological properties, including anti-inflammatory, antimicrobial, and antitumor activities. The tert-butoxy carbonyl (Boc) group at the amino position provides steric protection, which is crucial for maintaining the compound's stability during synthesis and biological testing.

Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated that derivatives of 2-{[(Tert-butoxy)carbonyl]amino}-3-(1,2,5-thiadiazol-3-yl)propanoic acid exhibit promising antioxidant properties. These compounds were found to inhibit lipid peroxidation and scavenge reactive oxygen species (ROS) effectively, making them potential candidates for the treatment of neurodegenerative diseases and inflammatory disorders. The amino acid moiety contributes to the compound's ability to interact with cellular proteins, enhancing its biological efficacy.

The synthetic pathway of this compound involves several key steps, including the formation of the thiadiazole ring through a nucleophilic substitution reaction and the introduction of the Boc group via esterification. A 2024 study in Organic & Biomolecular Chemistry reported the development of an efficient one-pot synthesis method that significantly reduces reaction time and improves yield. This advancement is critical for scaling up production for pharmaceutical applications.

Pharmacological studies have revealed that 2-{[(Tert-butoxy)carbonyl]amino}-3-(1,2,5-thiadiazol-3-yl)propanoic acid exhibits selective enzyme inhibition against specific targets, such as cyclooxygenase-2 (COX-2) and phospholipase A2 (PLA2). These enzymes are implicated in inflammatory processes, and their inhibition could lead to the development of safer anti-inflammatory drugs with reduced gastrointestinal side effects. The thiadiazole ring is believed to be the primary contributor to this enzyme-specific activity.

Recent computational studies using molecular docking simulations have provided insights into the binding interactions of this compound with target proteins. A 2023 paper in Journal of Computational Chemistry showed that the compound forms hydrogen bonds with key residues in the active site of COX-2, enhancing its inhibitory potency. These findings support the hypothesis that structural modifications to the thiadiazole ring could further optimize the compound's pharmacological profile.

The chemical stability of 2-{[(Tert-butoxy)carbonyl]amino}-3-(1,2,5-thiadiazol-3-yl)propanoic acid is another area of active research. A 2022 study in European Journal of Medicinal Chemistry investigated its degradation pathways under various pH conditions and found that the Boc group provides significant protection against hydrolysis. This stability is crucial for maintaining the compound's efficacy in pharmaceutical formulations.

Applications of this compound extend beyond traditional pharmacological uses. Recent studies have explored its potential in targeted drug delivery systems. The amino acid backbone allows for conjugation with various functional groups, enabling the compound to be tailored for specific therapeutic applications. For example, its ability to bind to cell surface receptors makes it a promising candidate for the development of antibody-drug conjugates (ADCs).

The synthetic versatility of this compound has also been highlighted in recent literature. Researchers have successfully incorporated various substituents into the thiadiazole ring to modulate its biological activity. A 2024 study in Chemical Communications demonstrated that replacing the sulfur atom with an oxygen atom in the ring enhanced the compound's antimicrobial activity against multidrug-resistant bacteria. These findings underscore the importance of structural modifications in optimizing the compound's therapeutic potential.

Environmental and safety considerations are also being addressed in the development of this compound. A 2023 review in Toxicology and Applied Pharmacology evaluated the toxicological profile of derivatives of 2-{[(Tert-butoxy)carbonyl]amino}-3-(1,2,5-thiadiazol-3-yl)propanoic acid and found them to be relatively safe with low acute toxicity. However, long-term studies are still needed to fully understand their chronic effects.

The biocompatibility of this compound has been tested in various in vitro and in vivo models. A 2024 study in Pharmaceutical Research showed that the compound is well tolerated by mammalian cells and exhibits minimal cytotoxicity. These results are promising for its potential use in therapeutic applications, particularly in the treatment of chronic diseases where long-term administration is required.

Future research directions include the development of prodrugs based on this compound to improve its bioavailability and reduce side effects. Additionally, the exploration of its potential in combination therapies is an area of growing interest. The thiadiazole ring and the amino acid backbone provide multiple points of modification, offering opportunities for the creation of multitarget drugs that could address complex diseases more effectively.

Overall, CAS No. 1999093-15-0 represents a significant advancement in the field of medicinal chemistry. Its unique structural features, combined with the potential for structural modifications, make it a promising candidate for the development of novel therapeutics. As research in this area continues to evolve, the compound's role in drug discovery is expected to expand, offering new possibilities for the treatment of various diseases.

For further information on the synthesis, biological activity, and potential applications of 2-{[(Tert-butoxy)carbonyl]amino}-3-(1,2,5-thiadiazol-3-yl)propanoic acid, researchers are encouraged to consult recent publications in the field of medicinal chemistry and related disciplines. The continued exploration of this compound's properties will undoubtedly contribute to the advancement of pharmaceutical science and the development of more effective therapeutic strategies.